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Compound of Interest

Compound Name: SPV106

Cat. No.: B610957 Get Quote

Essential Safety and Handling Guide for SPV106
Disclaimer: This document provides essential safety and logistical information for the handling

of SPV106 based on publicly available data. A complete Safety Data Sheet (SDS) for SPV106
could not be located. Therefore, the information provided should be considered as a guideline

and supplemented with your institution's specific safety protocols and a comprehensive risk

assessment. Always consult with your institution's Environmental Health and Safety (EHS)

department for definitive guidance.

Immediate Safety and Hazard Information
SPV106 is identified as a combustible solid that may cause an allergic skin reaction. All

personnel must be aware of these hazards before handling the compound.

Hazard Summary Table

Hazard Classification GHS Code Description

Skin Sensitization H317
May cause an allergic skin

reaction.

Physical Hazard - Combustible Solid.
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Due to the lack of a specific Safety Data Sheet, the following PPE recommendations are based

on general best practices for handling skin-sensitizing and combustible solids in a laboratory

setting.

PPE Requirements Table

Protection Type Specification Rationale

Hand Protection

Nitrile gloves (or other

chemically resistant gloves as

determined by your institution's

chemical safety plan).

To prevent skin contact and

potential sensitization.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

To protect eyes from dust

particles and potential

splashes.

Body Protection Laboratory coat.
To protect skin and clothing

from contamination.

Respiratory Protection

Not generally required for

small quantities handled with

adequate ventilation. Use a

NIOSH-approved respirator if

dust generation is likely or if

working in a poorly ventilated

area.

To prevent inhalation of dust

particles.

Operational Plan for Handling and Disposal
This operational plan provides a step-by-step guide for the safe handling and disposal of

SPV106.

Handling Protocol
Preparation:

Ensure a clean and organized workspace.
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Verify that a currently certified chemical fume hood is available and functioning correctly.

Assemble all necessary equipment and PPE before handling the compound.

Locate the nearest safety shower and eyewash station.

Donning PPE:

Put on a laboratory coat.

Don safety glasses or goggles.

Wash and dry hands thoroughly.

Put on nitrile gloves, ensuring they are free of tears or defects.

Handling SPV106:

Conduct all manipulations of SPV106 within a chemical fume hood to minimize inhalation

exposure and contain any dust.

Use appropriate tools (e.g., spatulas, weigh paper) to handle the solid material. Avoid

creating dust.

If weighing, use an analytical balance inside the fume hood or in a designated weighing

enclosure.

Keep containers of SPV106 closed when not in use.

Post-Handling:

Clean all equipment and the work area thoroughly after use.

Decontaminate surfaces with an appropriate solvent (e.g., 70% ethanol), following your

laboratory's standard procedures.

Remove gloves and dispose of them in the designated hazardous waste container.

Wash hands thoroughly with soap and water.
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Disposal Plan
All waste contaminated with SPV106 must be treated as hazardous waste.

Waste Segregation:

Solid Waste: Collect all disposable items that have come into contact with SPV106 (e.g.,

gloves, weigh paper, pipette tips) in a dedicated, clearly labeled hazardous waste

container.

Liquid Waste: If SPV106 is used in a solution, collect the liquid waste in a separate,

sealed, and clearly labeled hazardous waste container. Do not mix with other waste

streams unless explicitly permitted by your institution's EHS department.

Container Labeling:

Label all waste containers with "Hazardous Waste," the full chemical name ("SPV106"),

and the primary hazard(s) (e.g., "Skin Sensitizer," "Combustible Solid").

Storage:

Store hazardous waste containers in a designated, secure satellite accumulation area until

they are collected by your institution's EHS department.

Disposal:

Arrange for the disposal of all SPV106 waste through your institution's certified hazardous

waste management program. Do not dispose of SPV106 down the drain or in the regular

trash.

Experimental Workflow Visualization
The following diagram illustrates the general workflow for safely handling and disposing of a

laboratory chemical with the hazard profile of SPV106.
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Caption: Workflow for Handling and Disposal of SPV106.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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